Cas no 2008547-63-3 (benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate)

• Product Name: benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate
• CAS No: 2008547-63-3
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6187942
• PubChem ID: 165936075
• Update Time: 2025-06-21

benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate
• EN300-6943141
• 2008547-63-3

• Inchi： 1S/C15H19NO4/c17-14(13-6-8-19-9-7-13)10-16-15(18)20-11-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,16,18)
• InChI Key： NVRIDCQKUOJJCM-UHFFFAOYSA-N
• SMILES： O1CCC(C(CNC(=O)OCC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų

Additional information on benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate

Introduction to Benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate (CAS No. 2008547-63-3)

Benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate, a compound with the chemical identifier CAS No. 2008547-63-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of Benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate make it a promising candidate for further exploration in drug development and biochemical research.

The molecular structure of this compound consists of a benzyl group attached to a carbamate moiety, which is further linked to an ethyl group that has an oxo (ketone) group at its second carbon. This configuration imparts specific chemical properties that could be exploited for various biological activities. The presence of the oxan-4-yl (tetrahydropyran) ring adds an additional layer of complexity, potentially influencing both the solubility and reactivity of the molecule.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as pharmacophores. Carbamates are known for their ability to act as intermediates in the synthesis of various therapeutic agents, including those used in the treatment of neurological disorders, infectious diseases, and cancer. The structural motif of Benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate suggests that it could be a valuable building block for designing novel drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential biological activity. Preliminary studies have indicated that carbamate derivatives can exhibit a range of pharmacological effects, including anticonvulsant, anti-inflammatory, and antimicrobial properties. The specific arrangement of atoms in Benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate may contribute to its ability to interact with biological targets in a unique manner, thereby opening up new avenues for therapeutic intervention.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for achieving the desired product. These synthetic methodologies not only highlight the complexity of organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of Benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate. Molecular modeling studies can predict how this compound might behave in different biological environments, providing insights into its potential interactions with enzymes and receptors. Such computational approaches are indispensable for guiding experimental design and accelerating the drug discovery process.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique structural features of carbamates make them suitable candidates for developing new polymers and coatings with enhanced durability and functionality. The oxan-4-yl ring, in particular, can contribute to the flexibility and stability of these materials, making them attractive for industrial use.

The environmental impact of synthesizing and using Benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate is another important consideration. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being increasingly adopted in pharmaceutical research to ensure that new compounds are not only effective but also environmentally friendly.

The future prospects for this compound are vast. Ongoing research aims to explore its potential applications in various fields, including agriculture and biotechnology. By understanding its properties at a molecular level, scientists can design derivatives with tailored functionalities that address specific challenges in these industries.

In conclusion, Benzyl N-[2-(oxan-4-yl)-2-oxoethyl]carbamate (CAS No. 2008547-63-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and chemical properties make it an attractive candidate for further research and development. As our understanding of organic chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine and technology.